![molecular formula C7H10O B3391271 Bicyclo[3.1.0]hexane-3-carbaldehyde CAS No. 1543035-09-1](/img/structure/B3391271.png)
Bicyclo[3.1.0]hexane-3-carbaldehyde
Overview
Description
Bicyclo[3.1.0]hexane-3-carbaldehyde is a chemical compound with a unique structure . It is a type of bicyclohexane, which is a class of compounds that have two cyclohexane rings . The “[3.1.0]” in its name refers to the number of atoms in each of the three parts of the molecule that form the ‘bridge’ between the two cyclohexane rings .
Synthesis Analysis
The synthesis of Bicyclo[3.1.0]hexane-3-carbaldehyde involves a (3 + 2) annulation of cyclopropenes with aminocyclopropanes . This process uses an organic or an iridium photoredox catalyst and blue LED irradiation . Good yields were obtained for a broad range of cyclopropene and cyclopropylaniline derivatives . The reaction was highly diastereoselective when using difluorocyclopropenes together with a removable substituent on the cyclopropylaniline .Molecular Structure Analysis
The molecular formula of Bicyclo[3.1.0]hexane-3-carbaldehyde is C6H10 . It possesses an all-carbon quaternary center . The structure is characterized by a bicyclic scaffold with three contiguous stereocenters .Chemical Reactions Analysis
The key chemical reaction involved in the synthesis of Bicyclo[3.1.0]hexane-3-carbaldehyde is the (3 + 2) annulation of cyclopropenes with aminocyclopropanes . This reaction was found to be highly diastereoselective .Physical And Chemical Properties Analysis
The average mass of Bicyclo[3.1.0]hexane-3-carbaldehyde is 82.144 Da and its monoisotopic mass is 82.078247 Da .Mechanism of Action
Future Directions
Bicyclo[3.1.0]hexane-3-carbaldehyde and related compounds have potential applications in medicinal chemistry . They can serve as important building blocks due to their unique chemical reactivity . Future research may focus on developing more efficient methods for the synthesis of these compounds and exploring their potential applications .
properties
IUPAC Name |
bicyclo[3.1.0]hexane-3-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O/c8-4-5-1-6-3-7(6)2-5/h4-7H,1-3H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJCKHVMOZVPJID-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC2C1C2)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
110.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bicyclo[3.1.0]hexane-3-carbaldehyde | |
CAS RN |
1543035-09-1 |
Source
|
| Record name | bicyclo[3.1.0]hexane-3-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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